Cas no 758-12-3 (Acetic Acid-d)

Acetic Acid-d structure

Product Name:Acetic Acid-d

CAS No:758-12-3

MF:C₂H₄O₂

MW:61.0581226348877

MDL:MFCD00051050

CID:566972

PubChem ID:24849163

Update Time:2025-04-19

Acetic Acid-d Chemical and Physical Properties

Names and Identifiers

- Acetic (2H)acid
- Acetic acid-d
- acetic acid,[bis(N,N-diisopropylamino)phosphino]methyl ester
- Acetic acid,[bis[bis(1-methylethyl)amino]phosphino]-,methyl ester
- acetic acid-d1
- monodeuterated acetic acid
- Monodeuteroacetic acid
- Acetic(2H)acid
- DTXSID70997190
- 758-12-3
- AKOS015892954
- MFCD00051050
- F87420
- EINECS 212-059-1
- A0636
- deuterio acetate
- Acetic (acid-d)
- Acetic acid-d, 99 atom % D
- ethan(?H)oic acid
- (O-~2~H)Acetic acid
- Acetic Acid-?d
- CH3COOD
- QTBSBXVTEAMEQO-DYCDLGHISA-N
- ETHAN((2)H)OIC ACID
- ACETIC ACID-D (D, 98%)
- Acetic Acid-d
- MDL： MFCD00051050
- Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i/hD
- InChI Key： QTBSBXVTEAMEQO-DYCDLGHISA-N
- SMILES： O([2H])C(C)=O

Computed Properties

Exact Mass: 61.02740
Monoisotopic Mass: 61.027406112g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 31
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -0.2
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: Colorless Transparent Liquid
Density: 1.059 g/mL at 25 °C(lit.)
Melting Point: 15-16 °C (lit.)
Boiling Point: 116-117 °C ((lit.))
Flash Point: Fahrenheit: 104 ° f
Celsius: 40 ° c
Refractive Index: n20/D 1.3715(lit.)
PH: 2.5 (50g/l, H2O, 20℃)
PSA: 37.30000
LogP: 0.09090
Vapor Pressure: 11.4 mmHg
Solubility: It can be miscible with water \ ethanol and ether
Sensitiveness: Easily absorb moisture

Acetic Acid-d Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H226,H314
Warning Statement： P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 2789 8/PG 2
WGK Germany：3
Hazard Category Code： 10-35
Safety Instruction： S23; S26; S45
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Explosive Limit：4-19.9%(V)
Safety Term：8
Packing Group：II
Risk Phrases：R10

Acetic Acid-d Pricemore >>

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Acetic Acid-d Production Method

Production Method 1

758-12-3

12012-50-9

925-93-9

Reaction Conditions

1.1 Solvents: Water-d2

Reference

: Carbon-hydrogen activation in aqueous medium. The diverse roles of platinum(II) and metallic platinum in the catalytic and stoichiometric oxidative functionalization of organic substrates including alkanes

Sen, Ayusman; Lin, Minren; Kao, Lien Chung; Hutson, Alan C., Journal of the American Chemical Society, 1992, 114(16), 6385-92

Production Method 2

758-12-3

925-93-9

Reaction Conditions

1.1 Reagents: Water-d2 Catalysts: Ruthenate(1-), dichloro(P,P-dimethylphosphinito-κP)[(1,2,3,4,5,6-η)-1-methyl-4-(… Solvents: Water-d2 ; 1.8 h, pH 3.5, 100 °C

Reference

: Catalytic Nitrile Hydration with [Ru(η6-p-cymene)Cl2(PR2R')] Complexes: Secondary Coordination Sphere Effects with Phosphine Oxide and Phosphinite Ligands

Knapp, Spring Melody M.; Sherbow, Tobias J.; Yelle, Robert B.; Juliette, J. Jerrick; Tyler, David R., Organometallics, 2013, 32(13), 3744-3752